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Compound of Interest

6-Chloro-1-(4-chlorophenyl)-1-
Compound Name:
oxohexane

Cat. No.: B070880

An In-depth Technical Guide to 6-Chloro-1-(4-chlorophenyl)-1-oxohexane for Research
Professionals

This guide serves as a core technical resource for researchers, scientists, and drug
development professionals interested in 6-Chloro-1-(4-chlorophenyl)-1-oxohexane (CAS No:
188851-40-3). Due to the specialized nature of this compound, publicly available data
regarding its biological activity and detailed experimental applications are limited. This
document focuses on the foundational information required to procure and initiate research:
commercial availability and fundamental physicochemical properties.

Physicochemical Properties

Key physical and chemical data for 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are
summarized below. This information is essential for experimental design, including solvent
selection, and for computational modeling studies.
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Property Value Source

Molecular Formula C12H14CI20 LookChem[1]
Molecular Weight 245.149 g/mol LookChem([1]
Boiling Point 363.284 °C at 760 mmHg LookChem[1]
Density 1.166 g/cm3 LookChem[1]
Flash Point 153.536 °C LookChem[1]
LogP 4.32190 LookChem[1]
Vapor Pressure 0 mmHg at 25°C LookChem([1]

Commercial Suppliers and Procurement

The acquisition of high-purity chemical compounds is a critical first step in any research
endeavor. 6-Chloro-1-(4-chlorophenyl)-1-oxohexane is available from several specialized
chemical suppliers. The table below provides a comparative summary of offerings from various
vendors.[1] Prices are subject to change and should be verified directly with the supplier.
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Available Quantities &

Supplier Purity .
Example Pricing
1g (

Rieke Metals 97% 215.00),2g(215.00) ,2g/(
366.00), 5g ($631.00)[1]
1g (

Matrix Scientific Not Specified 226.00),2g(226.00) ,2g/(
364.00), 5g ($588.00)[1]

Crysdot 95+% 5g ($582.00)[1]
1G (

American Custom Chemicals

95.00% 812.54),5G(812.54) ,5G(

Corporation
1394.66), 10G ($2231.46)[1]

Experimental Protocols and Applications

As of this writing, detailed, peer-reviewed experimental protocols or established signaling
pathway studies involving 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are not readily available
in the public domain. Compounds of this nature, containing chloro- and phenyl- moieties, are
often investigated in the context of drug discovery for their potential as intermediates in the
synthesis of more complex bioactive molecules.[2]

Researchers planning to use this compound should anticipate the need to develop and validate
their own experimental protocols for synthesis, purification, and biological assays. The general
workflow for such an undertaking is outlined below.

Workflow for New Compound Evaluation

The following diagram illustrates a typical workflow for sourcing, validating, and initiating
studies with a specialized chemical like 6-Chloro-1-(4-chlorophenyl)-1-oxohexane.
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Caption: General workflow for research and development using a procured chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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